2-Chloro-4-phenoxypyridine

• IUPAC Name: 2-chloro-4-phenoxypyridine
• InChI: InChI=1S/C11H8ClNO/c12-11-8-10(6-7-13-11)14-9-4-2-1-3-5-9/h1-8H
• InChI Key: PSXZULQXUROAAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC(=NC=C2)Cl
• Molecular Formula: C11H8ClNO
• DSSTOX Substance ID: DTXSID101311099
• Molecular Weight: 205.64 g/mol
• CAS RN: 334010-49-0

Description

2-Chloro-4-phenoxypyridine is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that contains a pyridine ring and a phenoxyl group. The compound has been extensively studied due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Catalytic Applications

• Palladium-Catalyzed Reactions : 2-Chloro-4-phenoxypyridine has been utilized in palladium-catalyzed ortho aroylation reactions with aldehydes, forming aryl ketones. This reaction uses palladium(II) acetate as the catalyst and showcases the potential of 2-Chloro-4-phenoxypyridine in synthesizing complex organic compounds (Chu et al., 2015).

• Ortho Arylation : Another palladium(II)-catalyzed reaction involving 2-phenoxypyridines (a related compound) demonstrates the synthesis of ortho-arylated 2-phenoxypyridines. This process is significant in creating compounds with potential applications in various chemical syntheses (Chu et al., 2009).

Synthesis and Structural Studies

• Metal Complex Synthesis : In the synthesis of copper(II) and oxido-vanadium(IV) complexes, 2-Chloro-4-phenoxypyridine derivatives play a crucial role. These complexes, characterized by various analytical methods, are important for understanding the properties and potential applications of metal-organic frameworks (Takjoo et al., 2013).

• Crystal Structure Analysis : The compound (E)-4-Chloro-2-[(pyridin-2-ylimino)methyl]phenol, synthesized from a reaction involving a related 2-phenoxypyridine derivative, was examined using X-ray crystallography. This study aids in understanding the molecular structure and potential applications in materials science (Yıldırım et al., 2018).

Biological and Pharmaceutical Research

• Antiprotozoal Activity : Research on phenoxypyridine derivatives, including 2-Chloro-4-phenoxypyridine, has shown that these compounds possess significant antiprotozoal activity. This discovery is crucial for the development of new treatments for protozoal infections (Zubenko et al., 2021).

• Drug Design Applications : A study exploring 4-phenoxypyridine derivatives, closely related to 2-Chloro-4-phenoxypyridine, as inhibitors of the c-Met receptor tyrosine kinase for cancer therapy highlights the significance of these compounds in drug design and pharmaceutical research (Daoui et al., 2022).

Synthesis routes and methods I

Procedure details

Using the method of Example 3, Step A, phenol (494 mg, 6.31 mmol), 60% sodium hydride in mineral oil (252 mg, 6.31 mmol), and 2-chloro-4-nitropyridine (1.00 g, 6.31 mmol) were reacted to provide 2-chloro-4-phenoxypyridine (1.27 g, 98% yield) as an oil. 1H NMR (CDCl3) δ 8.22 (d, 1H), 7.45 (t, 2H), 7.29 (t, 1H), 7.09 (d, 2H), 6.77-6.82 (m, 2H).

Synthesis routes and methods II

Procedure details

The title compound (1.2 g) was prepared by the same procedure as the preparation 1 except for using 2-chloro-4-nitropyridine (2.5 g) and phenol (1.3 g).